![molecular formula C5H5NOS B1263517 Penem](/img/structure/B1263517.png)
Penem
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Penem is an organic heterobicyclic compound that consists of (5R)-4-thia-1-azabicyclo[3.2.0]hept-2-ene bearing a 7-keto substituent. The parent of the class of penems. It derives from a penam.
A thienamycin derivative antibacterial agent that is more stable to renal dehydropeptidase I than IMIthis compound, but does not need to be given with an enzyme inhibitor such as CILASTATIN. It is used in the treatment of bacterial infections, including infections in immunocompromised patients.
Scientific Research Applications
Development in Research of Penems
Penem, a novel class of beta-lactam antibiotics, shows broad antibacterial spectrum and high stability against most beta-lactamases. Research advancements in penems like farothis compound, ritithis compound, and sulothis compound, along with beta-lactamase inhibitors, have been notable (Han Hong, 2001).
Synthesis of Penems
Intensive research in the last decade has focused on the synthesis of penems. This includes stereoselective synthesis of azetidinones and chemoselective cleavage of the thiazolidine ring of penicillins (E. Perrone & G. Franceschi, 1990).
Redefining Penems
Penems, with their broad spectrum of antibacterial activity and stability against beta-lactamases, address key resistance issues in beta-lactam antibiotics. Farothis compound, the only currently available this compound, has low resistance development and minimal induction of beta-lactamase, making it useful for community-acquired infections (A. Dalhoff, N. Janjić, & R. Echols, 2006).
This compound Derivatives and Antibacterial Activity
Research has focused on synthesizing various this compound derivatives, exploring their beta-lactamase stability and affinity for penicillin-binding proteins, which has significant implications for antibiotic development (S. Ohya, Y. Utsui, S. Sugawara, & M. Yamazaki, 1982).
Farothis compound Daloxate: this compound Antibiotic
Farothis compound daloxate, a novel beta-lactam antimicrobial, exhibits potent activity against a broad range of bacteria, including ESBL-producing strains. Its pharmacological actions and pharmacokinetics offer new avenues for treating respiratory tract infections (L. Sorbera, M. D. Fresno, R. Castañer, & X. Rabasseda, 2002).
In Vitro Evaluation of this compound Antibiotics
Studies on this compound antibiotics like BRL 42715 have shown potent inhibition of a broad range of bacterial beta-lactamases, enhancing the antibacterial activity of beta-lactamase-susceptible beta-lactams (K. Coleman, D. Griffin, J. W. Page, & P. .. Upshon, 1989).
Novel Penems as β-Lactamase Inhibitors
Recent studies have investigated novel this compound molecules as β-lactamase inhibitors, showing promising results in combating resistant bacterial strains (W. Weiss, P. Petersen, Timothy M. Murphy, et al., 2004).
Penems in Treating Mycobacterium Infections
Research indicates that penems, especially farothis compound, show synergy with rifampin against Mycobacterium tuberculosis and Mycobacterium abscessus, offering potential in TB treatment (A. Kaushik, N. Makkar, P. Pandey, et al., 2015).
properties
Molecular Formula |
C5H5NOS |
---|---|
Molecular Weight |
127.17 g/mol |
IUPAC Name |
(5R)-4-thia-1-azabicyclo[3.2.0]hept-2-en-7-one |
InChI |
InChI=1S/C5H5NOS/c7-4-3-5-6(4)1-2-8-5/h1-2,5H,3H2/t5-/m1/s1 |
InChI Key |
HHXMXAQDOUCLDN-RXMQYKEDSA-N |
Isomeric SMILES |
C1[C@@H]2N(C1=O)C=CS2 |
Canonical SMILES |
C1C2N(C1=O)C=CS2 |
synonyms |
3-(5-dimethylcarbamoylpyrrolidin-3-ylthio)-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid meropenem Merrem Penem Ronem SM 7338 SM-7338 SM7338 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.